molecular formula C13H16N2 B8640071 3-(Azetidin-3-ylmethyl)-5-methyl-1H-indole

3-(Azetidin-3-ylmethyl)-5-methyl-1H-indole

Cat. No.: B8640071
M. Wt: 200.28 g/mol
InChI Key: OEGCALBDCZBQTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Azetidin-3-ylmethyl)-5-methyl-1H-indole is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16N2

Molecular Weight

200.28 g/mol

IUPAC Name

3-(azetidin-3-ylmethyl)-5-methyl-1H-indole

InChI

InChI=1S/C13H16N2/c1-9-2-3-13-12(4-9)11(8-15-13)5-10-6-14-7-10/h2-4,8,10,14-15H,5-7H2,1H3

InChI Key

OEGCALBDCZBQTG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NC=C2CC3CNC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(1-benzhydryl-azetidin-3-ylmethyl)-1H-indole-5-carbonitrile (8) (0.56 g, 1.5 mmol), palladium on carbon (10%, 0.1 g) and ammonium formate (0.37 g, 5.9 mmol) in ethanol (20 ml) was refluxed for 2 hours. The mixture was filtered through celite and the solvent removed under vacuum. Diphenylmethane was removed by triturating the residue with ether, methylene chloride and decanting. The remaining product was dried under vacuum. The crude material was directly used in next step. MS ES m/e 200 (M+H)+.
Name
3-(1-benzhydryl-azetidin-3-ylmethyl)-1H-indole-5-carbonitrile
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
0.37 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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